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Compound of Interest

Compound Name: Propyne-d4

Cat. No.: B1606906 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialty chemicals like Propyne-d4 are paramount for ensuring laboratory safety

and regulatory compliance. This guide provides essential, step-by-step information for the safe

disposal of Propyne-d4, a highly flammable and reactive deuterated gas. Adherence to these

procedures is critical to mitigate risks and ensure a safe laboratory environment.

Immediate Safety and Handling Precautions
Propyne-d4, like its non-deuterated counterpart propyne, is an extremely flammable gas that

can form explosive mixtures with air.[1] It is crucial to handle this substance in a well-ventilated

area, preferably within a fume hood, away from all sources of ignition such as open flames,

sparks, and hot surfaces.[1] Personal Protective Equipment (PPE), including safety glasses,

flame-retardant laboratory coats, and appropriate gloves, must be worn at all times.

Quantitative Data for Propyne
For easy reference, the following table summarizes key quantitative data for propyne. Note that

the properties of Propyne-d4 are expected to be very similar.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1606906?utm_src=pdf-interest
https://www.benchchem.com/product/b1606906?utm_src=pdf-body
https://www.benchchem.com/product/b1606906?utm_src=pdf-body
https://www.benchchem.com/product/b1606906?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3144949.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3144949.htm
https://www.benchchem.com/product/b1606906?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C3D4

Molecular Weight 44.09 g/mol

Boiling Point -23.2 °C

Melting Point -102.7 °C

Flash Point -38 °C

Autoignition Temperature 340 °C

Lower Explosive Limit 1.7%

Upper Explosive Limit 11.7%

Step-by-Step Disposal Protocol
The disposal of Propyne-d4 must be managed as a hazardous waste stream. Under no

circumstances should it be released into the atmosphere or disposed of down the drain.

1. Waste Identification and Segregation:

Characterize the Waste: The Propyne-d4 waste stream must be clearly identified. This

includes any residual gas in lecture bottles, reaction vessels, or tubing.

Segregate from Incompatibles: Propyne is incompatible with strong oxidizing agents, brass,

copper, silver, and mercury, as it can form explosive acetylides.[1][2] Ensure that the waste

container for Propyne-d4 does not come into contact with these materials. Collect

halogenated and non-halogenated solvent wastes separately.

2. Container Selection and Labeling:

Choose a Compatible Container: Use a container that is compatible with flammable gases.

For residual gas in a lecture bottle, the original container is the safest option. For

contaminated materials (e.g., tubing, septa), use a designated, properly sealed hazardous

waste container.
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Properly Label the Container: The waste container must be clearly labeled with the words

"Hazardous Waste," the full chemical name "Propyne-d4," and the associated hazards (e.g.,

"Extremely Flammable Gas," "Gas Under Pressure").

3. Storage Prior to Disposal:

Designated Satellite Accumulation Area (SAA): Store the labeled hazardous waste container

in a designated SAA. This area must be in a well-ventilated, cool, and dry location, away

from heat and ignition sources.

Secure Storage: Ensure the container is securely closed to prevent any leakage of the

flammable gas.

4. Final Disposal:

Contact a Licensed Hazardous Waste Vendor: The final disposal of Propyne-d4 must be

handled by a licensed and reputable hazardous waste disposal company. Provide them with

a detailed description of the waste, including its chemical composition and any potential

contaminants.

Documentation: Maintain all records related to the generation, storage, and disposal of the

hazardous waste, as required by local and federal regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Propyne-d4.
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Caption: Propyne-d4 Disposal Workflow.

By following these procedures, laboratory personnel can ensure the safe and compliant

disposal of Propyne-d4, contributing to a secure research environment. Always consult your

institution's specific hazardous waste management plan and safety officers for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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